1-Bromo-4-[(prop-2-yn-1-yl)oxy]butane

• CAS No.: 101339-72-4
• Molecular Formula: C7H11BrO
• Molecular Weight: 191.07 g/mol
• IUPAC Name: 1-bromo-4-prop-2-ynoxybutane
• InChI: InChI=1S/C7H11BrO/c1-2-6-9-7-4-3-5-8/h1H,3-7H2
• InChI Key: RWSPVSSMYPMYEG-UHFFFAOYSA-N
• Canonical SMILES: C#CCOCCCCBr

Description

1-Bromo-4-[(prop-2-yn-1-yl)oxy]butane is a useful research compound. Its molecular formula is C7H11BrO and its molecular weight is 191.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 2-propyn-1-ol (10 g), 1,4-dibromobutane (60 ml), 50% aqueous sodium hydroxide (60 ml) and TAB (2 g) was stirred vigorously overnight. Water (250 ml) was added and the mixture was extracted with ether (2×200 ml). The organic extracts were dried and concentrated to a yellow oil which was purified by FCC eluting with H→H/ER (19:1) to give the title compound as a colourless oil (19.7 g), t.l.c. (H-ER 19:1) Rf 0.37.